2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 2-hydroxy-N//'-[(E)-indol-3-ylidenemethyl]acetohydrazide
• InChI: InChI=1S/C11H11N3O2/c15-7-11(16)14-13-6-8-5-12-10-4-2-1-3-9(8)10/h1-6,13,15H,7H2,(H,14,16)/b8-6-
• InChI Key: MUDRYAYIMNKYKR-VURMDHGXSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C\NNC(=O)CO)/C=N2
• SMILES: C1=CC=C2C(=C1)C(=CNNC(=O)CO)C=N2

Description

2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide, also known as HIA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. HIA has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide varies depending on its application. In medicinal chemistry, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase pathway. 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has also been shown to inhibit angiogenesis by inhibiting the expression of vascular endothelial growth factor (VEGF). In addition, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been shown to inhibit the growth of Mycobacterium tuberculosis by inhibiting the activity of enoyl-acyl carrier protein reductase (InhA).
In biochemistry, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been used as a ligand to study the interaction between proteins and small molecules. 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide binds to the estrogen receptor and inhibits its activity. 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has also been used as a fluorescent probe to study the interaction between proteins and nucleic acids.
Biochemical and Physiological Effects
2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been shown to have various biochemical and physiological effects, including anticancer, antitubercular, and antifungal activities. 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has also been shown to inhibit the activity of the estrogen receptor and inhibit angiogenesis. In addition, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been shown to have antibacterial activity against Mycobacterium tuberculosis and antifungal activity against Candida albicans.

Advantages and Limitations for Lab Experiments

2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has several advantages for lab experiments, including its ease of synthesis and purification, its stability, and its versatility as a building block for MOFs. However, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide. In medicinal chemistry, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide could be further investigated for its anticancer, antitubercular, and antifungal activities. In addition, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide could be studied for its potential as a drug delivery system. In biochemistry, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide could be used as a probe to study the interaction between proteins and small molecules. In materials science, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide could be used as a building block to synthesize MOFs with specific properties for gas storage and separation.

Synthesis Methods

2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide can be synthesized using different methods, including the reaction of indole-3-carboxaldehyde with acetohydrazide in the presence of a base or by refluxing indole-3-acetaldehyde with acetohydrazide in ethanol. The yield of 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide varies depending on the method used, and purification is necessary to obtain a pure compound.

Scientific Research Applications

2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been investigated for its anticancer, antitubercular, and antifungal activities. Studies have shown that 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been shown to have antibacterial activity against Mycobacterium tuberculosis and antifungal activity against Candida albicans.
In biochemistry, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been used as a ligand to study the interaction between proteins and small molecules. For example, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been used as a probe to study the binding of small molecules to the estrogen receptor. 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has also been used as a fluorescent probe to study the interaction between proteins and nucleic acids.
In materials science, 2-hydroxy-N'-[(E)-indol-3-ylidenemethyl]acetohydrazide has been used as a building block to synthesize metal-organic frameworks (MOFs) with potential applications in gas storage and separation. MOFs are porous materials that can be used to store and separate gases such as hydrogen and carbon dioxide.